Cas no 2034248-09-2 (1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 2034248-09-2
• MF: C₂₇H₂₄FNO₄
• MW: 445.482171058655
• CID: 5950386
• PubChem ID: 91813677
• Update Time: 2025-07-15

1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CCG-358431
• 1'-(3-(3-(4-fluorophenoxy)phenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• AKOS026688226
• 1'-[3-[3-(4-fluorophenoxy)phenyl]propanoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-{3-[3-(4-fluorophenoxy)phenyl]propanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• F6443-4101
• 2034248-09-2

• Inchi： 1S/C27H24FNO4/c28-20-9-11-21(12-10-20)32-22-5-3-4-19(18-22)8-13-25(30)29-16-14-27(15-17-29)24-7-2-1-6-23(24)26(31)33-27/h1-7,9-12,18H,8,13-17H2
• InChI Key： XWJSJKYQDCDWFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)CCC(N1CCC2(C3C=CC=CC=3C(=O)O2)CC1)=O

Computed Properties

• Exact Mass: 445.16893641g/mol
• Monoisotopic Mass: 445.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Compound CAS No. 2034248-09-2: 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

The compound with CAS No. 2034248-09-2, known as 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound is notable for its spiro linkage between a benzofuran moiety and a piperidine ring, which contributes to its unique pharmacological properties.

The synthesis of 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves a series of intricate organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to construct such complex structures with high precision. The presence of the 4-fluorophenoxy group introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential antidepressant and anxiolytic agent. Its ability to modulate serotonin and dopamine pathways makes it a candidate for treating mood disorders. Additionally, recent research has highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease.

The structural uniqueness of 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one also lends itself to applications in the field of materials science. Its aromatic system and rigid spiro structure make it a potential candidate for use in organic electronics, such as in the development of novel semiconducting materials.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes and biodegradation pathways to minimize its ecological footprint. This aligns with the growing emphasis on green chemistry principles in modern drug development.

In conclusion, 1'-{3-3-(4-fluorophenoxy)phenylpropanoyl}-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a multifaceted compound with diverse applications across various scientific domains. Its intricate structure, coupled with its promising biological activity and potential for sustainable synthesis, positions it as a valuable asset in both academic research and industrial applications.